Cas no 2094415-74-2 (N-(3-chlorophenyl)-2-{N-methyl-1-[6-(methylsulfanyl)pyridin-3-yl]formamido}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{N-methyl-1-[6-(methylsulfanyl)pyridin-3-yl]formamido}acetamide
• CAS No: 2094415-74-2
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• CID: 6446512
• PubChem ID: 122133527
• Update Time: 2025-05-25

N-(3-chlorophenyl)-2-{N-methyl-1-[6-(methylsulfanyl)pyridin-3-yl]formamido}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033025470
• N-(3-chlorophenyl)-2-{N-methyl-1-[6-(methylsulfanyl)pyridin-3-yl]formamido}acetamide
• EN300-26592201
• 2094415-74-2
• Z1080963266
• N-[2-(3-chloroanilino)-2-oxoethyl]-N-methyl-6-methylsulfanylpyridine-3-carboxamide

• Inchi： 1S/C16H16ClN3O2S/c1-20(16(22)11-6-7-15(23-2)18-9-11)10-14(21)19-13-5-3-4-12(17)8-13/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key： PRJZNTZEEDBFCR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN(C)C(C1C=NC(=CC=1)SC)=O)=O

Computed Properties

• Exact Mass: 349.0651756g/mol
• Monoisotopic Mass: 349.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.6Ų

Additional information on N-(3-chlorophenyl)-2-{N-methyl-1-[6-(methylsulfanyl)pyridin-3-yl]formamido}acetamide

N-(3-chlorophenyl)-2-{N-methyl-1-[6-(methylsulfanyl)pyridin-3-yl]formamido}acetamide: A Comprehensive Overview

N-(3-chlorophenyl)-2-{N-methyl-1-[6-(methylsulfanyl)pyridin-3-yl]formamido}acetamide, with the CAS number 2094415-74-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a substituted acetamide moiety, a methylsulfanyl group, and a chlorophenyl substituent. These structural elements contribute to its potential as a bioactive agent, particularly in the context of drug discovery and development.

The compound's structure is characterized by a central acetamide group, which serves as a versatile scaffold for various functional groups. The presence of the methylsulfanyl group at the pyridine ring introduces electron-donating properties, potentially enhancing the compound's ability to interact with biological targets such as enzymes or receptors. Additionally, the chlorophenyl substituent introduces steric and electronic effects that can influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

Recent studies have focused on the synthesis and characterization of this compound, with researchers employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry to optimize its production. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological assays.

In terms of biological activity, N-(3-chlorophenyl)-2-{N-methyl-1-[6-(methylsulfanyl)pyridin-3-yl]formamido}acetamide has shown promise in various in vitro models. For instance, it has demonstrated moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical studies, highlighting its role in regulating processes such as cell proliferation and apoptosis.

The incorporation of the methylsulfanyl group into the pyridine ring has been shown to enhance the compound's solubility and stability under physiological conditions. This is particularly important for drug candidates that require sustained release or prolonged action within the body. Moreover, computational studies have revealed that this substituent plays a critical role in optimizing the compound's binding affinity to target proteins.

Another area of interest lies in the compound's potential for combinatorial therapy. Researchers have investigated its synergistic effects when combined with other bioactive agents, particularly in the context of treating multifactorial diseases such as cancer or inflammatory disorders. These studies have provided valuable insights into its therapeutic potential and have paved the way for further preclinical testing.

In conclusion, N-(3-chlorophenyl)-2-{N-methyl-1-[6-(methylsulfanyl)pyridin-3-yl]formamido}acetamide represents a promising candidate in the realm of medicinal chemistry. Its unique structural features, combined with recent advancements in synthesis and biological evaluation techniques, position it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound may unlock new possibilities in drug development and personalized medicine.